2-(6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide

• Molecular Formula: C16H13FN4O2
• Molecular Weight: 312.30 g/mol
• SMILES: CC1=NC2=C(C=C(C=C2)F)C(=O)N1CC(=O)NC3=CN=CC=C3
• InChI: InChI=1S/C16H13FN4O2/c1-10-19-14-5-4-11(17)7-13(14)16(23)21(10)9-15(22)20-12-3-2-6-18-8-12/h2-8H,9H2,1H3,(H,20,22)
• InChIKey: YBDLECHYBAQMNI-UHFFFAOYSA-N

2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide (C16H13FN4O2, MW 312.30 g/mol) is a synthetic quinazolin-4(3H)-one derivative featuring a 6-fluoro substituent, a 2-methyl group on the quinazolinone core, and an N-(pyridin-3-yl)acetamide side chain. The compound belongs to a therapeutically privileged scaffold class whose members have demonstrated activity against PI3K, EGFR, c-Met, and other kinase targets.

2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide: Structural Identity, Core Scaffold, and Procurement Baseline

2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide (C16H13FN4O2, MW 312.30 g/mol) is a synthetic quinazolin-4(3H)-one derivative featuring a 6-fluoro substituent, a 2-methyl group on the quinazolinone core, and an N-(pyridin-3-yl)acetamide side chain . The compound belongs to a therapeutically privileged scaffold class whose members have demonstrated activity against PI3K, EGFR, c-Met, and other kinase targets [1][2]. It is commercially available as a research-grade screening compound with typical purity specifications of 95% . The pyridin-3-yl regioisomeric attachment distinguishes it from its closest positional analogs and may confer differential hydrogen-bonding geometry and target recognition profiles relative to pyridin-2-yl and pyridin-4-yl congeners .

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Quinazolinone scaffold for PI3K, EGFR, c-Met kinase inhibitor studies

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Pyridin-3-yl regioisomer with distinct H-bond geometry vs. 2-yl/4-yl analogs

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6-Fluoro substituent may support metabolic stability evaluation

• [1] Patents Justia. Fused Pyridine Derivatives Useful as c-Met Tyrosine Kinase Inhibitors. Patent US20130172338A1, 2013. Available at: https://patents.justia.com/patent/20130172338 View Source
• [2] Ansari A, Seth A, Dutta M, et al. Discovery, SAR and mechanistic studies of quinazolinone-based acetamide derivatives in experimental visceral leishmaniasis. European Journal of Medicinal Chemistry, 2023; 257: 115524. View Source

Why Generic Substitution Fails for 2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide: The Quantifiable Cost of Analog Swapping

Quinazolinone-based acetamide derivatives are not functionally interchangeable despite sharing a common core. Regioisomeric variation in the pyridine attachment position (2-yl vs. 3-yl vs. 4-yl) yields quantifiable differences in calculated logP, polar surface area (PSA), and hydrogen-bonding capacity that directly impact target engagement, solubility, and metabolic stability . Within the broader quinazolinone acetamide series, minor structural modifications have produced >10-fold differences in antiproliferative IC50 values against identical cell lines and >100-fold differences in kinase selectivity profiles [1][2]. Procurement of an incorrect positional isomer or an analog lacking the 6-fluoro substituent therefore carries the risk of yielding data that cannot be reproduced or meaningfully compared across screening campaigns, compromising lead optimization trajectories.

Regioisomeric mismatch

Pyridin-2-yl or 4-yl analogs may shift target engagement geometry and selectivity profile compared to the 3-yl isomer.

Fluorine absence

Non-halogenated analogs may exhibit reduced metabolic stability and target binding affinity based on class-level SAR.

Analog activity variation

Minor structural changes within the quinazolinone series have produced substantial activity shifts across cell-based assays, limiting direct substitution.

• [1] Yang H, et al. Design, synthesis, and biological evaluation of novel 6-(pyridin-3-yl) quinazolin-4(3H)-one derivatives as potential anticancer agents via PI3K inhibition. Bioorganic & Medicinal Chemistry, 2021; 46: 116346. View Source
• [2] Ansari A, et al. Discovery, SAR and mechanistic studies of quinazolinone-based acetamide derivatives in experimental visceral leishmaniasis. European Journal of Medicinal Chemistry, 2023; 257: 115524. View Source

Quantitative Differentiation Evidence for 2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide vs. Closest Analogs

Regioisomeric Differentiation: Pyridin-3-yl vs. Pyridin-2-yl Attachment Quantitatively Alters logP, PSA, and Predicted Membrane Permeability

The target compound bears the acetamide linkage at the pyridine 3-position, whereas the closest commercially cataloged analog (ChemDiv IB07-0531) attaches at the pyridine 2-position. This regioisomeric difference is predicted to alter the compound's physicochemical profile . For the pyridin-2-yl analog, experimentally derived or calculated values include logP = 1.91, logD (pH 7.4) = 1.91, logSw = -3.18, and PSA = 108.85 Ų, with 6 H-bond acceptors and 1 H-bond donor . Computational predictions for the target pyridin-3-yl isomer indicate a comparable molecular formula (C16H13FN4O2, MW 312.30) but a distinct spatial orientation of the pyridine nitrogen lone pair, which alters the three-dimensional electrostatic surface and H-bonding geometry without necessarily changing the gross HBA/HBD count . The pyridin-3-yl nitrogen, being meta to the acetamide attachment point, presents a different hydrogen-bond acceptor vector compared to the ortho-oriented nitrogen in the pyridin-2-yl analog, a feature that can differentially engage kinase hinge regions or allosteric pockets [1].

Regioisomeric Identity

Reported

Pyridin-3-yl (target) vs Pyridin-2-yl (logP 1.91, PSA 108.85 Ų)

Alters H-bond acceptor vector; may differentially engage kinase hinge regions.

Quantitative logP/PSA difference not independently reported for target compound.

Evidence Dimension	Predicted physicochemical properties: logP, PSA, H-bond geometry
Target Compound Data	Pyridin-3-yl regioisomer; MW 312.30; predicted altered PSA and H-bond acceptor vector orientation relative to pyridin-2-yl analog (exact predicted logP/PSA values not independently reported in primary literature for this specific compound)
Comparator Or Baseline	Pyridin-2-yl analog (ChemDiv IB07-0531): logP 1.91, logD 1.91, logSw -3.18, PSA 108.85 Ų, 6 HBA, 1 HBD
Quantified Difference	Qualitative difference in nitrogen lone-pair orientation; quantitative logP/PSA difference cannot be precisely stated without co-standardized measurement but is expected based on established regioisomeric SAR in quinazoline series
Conditions	In silico prediction; ChemDiv catalog data for comparator

Why This Matters

Selection of the correct regioisomer is critical because even subtle changes in H-bond geometry can alter kinase selectivity profiles by an order of magnitude, as demonstrated across quinazoline inhibitor series.

• [1] Patents Justia. Fused Pyridine Derivatives Useful as c-Met Tyrosine Kinase Inhibitors. Patent US20130172338A1, 2013. Available at: https://patents.justia.com/patent/20130172338 View Source

Class-Level Antiproliferative Activity: 6-(Pyridin-3-yl)quinazolin-4(3H)-ones Exhibit Single-Digit Micromolar IC50 Against NSCLC and Neuroblastoma Cells

Although direct IC50 data for the target compound have not been reported in peer-reviewed literature, a closely related series of 6-(pyridin-3-yl)quinazolin-4(3H)-one derivatives was systematically evaluated for anticancer activity [1]. Within this series, the most potent compounds (7i and 7m) displayed IC50 values of 1.12 μM and 1.20 μM against HCC827 (non-small cell lung cancer) cells, with approximately 8-fold selectivity over normal H7702 liver cells (IC50 = 8.66 μM and 10.89 μM, respectively) [1]. These compounds also inhibited SH-SY5Y neuroblastoma and LM3 hepatocellular carcinoma cells. Mechanistically, compound 7i induced G2/M cell cycle arrest and apoptosis via the PI3K/Akt/caspase pathway [1]. The target compound differs from 7i/7m by bearing the acetamide linker at the N3 position rather than a direct aryl attachment at C6, a modification that may further modulate potency and selectivity.

Antiproliferative Context

Class-level

IC50 ~1.12–1.20 μM (HCC827 NSCLC)

Supports cytotoxicity endpoint review for PI3K/Akt pathway studies.

Data from closely related 6-(pyridin-3-yl)quinazolin-4(3H)-ones; target compound not individually reported.

Evidence Dimension	Antiproliferative IC50 against human cancer cell lines
Target Compound Data	Not individually reported; structurally analogous to the 6-(pyridin-3-yl)quinazolin-4(3H)-one series
Comparator Or Baseline	Compound 7i: IC50 = 1.12 μM (HCC827 NSCLC), 8.66 μM (H7702 normal liver); Compound 7m: IC50 = 1.20 μM (HCC827), 10.89 μM (H7702); both from Yang et al. 2021
Quantified Difference	~8-fold tumor vs. normal cell selectivity for 7i and 7m; target compound activity remains to be experimentally determined
Conditions	MTT assay; HCC827, SH-SY5Y, LM3, H7702 cell lines; 48 h incubation

Why This Matters

This class-level evidence establishes the pyridin-3-yl-quinazolinone scaffold as a validated starting point for PI3K/Akt pathway-targeted anticancer drug discovery, providing a rationale for procuring the target compound as a screening candidate.

• [1] Yang H, et al. Design, synthesis, and biological evaluation of novel 6-(pyridin-3-yl) quinazolin-4(3H)-one derivatives as potential anticancer agents via PI3K inhibition. Bioorganic & Medicinal Chemistry, 2021; 46: 116346. View Source

Quinazolinone Acetamide Series SAR: Acetamide-Linked Derivatives Achieve Sub-10 μM Anti-Leishmanial Activity with In Vivo Proof-of-Concept

A series of 33 quinazolinone-based acetamide derivatives (F1-F33), structurally related to the target compound via the shared quinazolinone-acetamide motif, was evaluated against L. donovani [1]. Lead compounds F12 and F27 exhibited IC50 values of 5.76 ± 0.84 μM and 3.39 ± 0.85 μM against promastigotes, and 6.02 ± 0.52 μM and 3.55 ± 0.22 μM against intracellular amastigotes, respectively [1]. Oral administration of F12 and F27 achieved >85% reduction in organ parasite burden in L. donovani-infected BALB/c mice and hamsters [1]. Mechanistic studies with F27 revealed inhibition of the host PI3K/Akt/CREB axis, resulting in decreased IL-10 versus IL-12 secretion in J774 macrophages, and induction of autophagy-mediated apoptosis in L. donovani promastigotes [1]. In silico docking and pharmacokinetic profiling further supported oral bioavailability potential [1]. While the target compound was not among those tested, it shares the core quinazolinone-acetamide pharmacophore and the 6-fluoro substituent present in several active analogs from this study.

Anti-Leishmanial SAR

Class-level

IC50 3.39–5.76 μM; >85% organ burden reduction (mouse)

Supports anti-parasitic screening context for quinazolinone-acetamide series.

Lead compounds F12, F27; target compound not tested in this study.

Evidence Dimension	In vitro IC50 against L. donovani and in vivo parasite burden reduction
Target Compound Data	Not individually tested in this study; shares quinazolinone-acetamide core and 6-fluoro substituent with the F1-F33 series
Comparator Or Baseline	F12: IC50 = 5.76 μM (promastigote), 6.02 μM (amastigote); F27: IC50 = 3.39 μM (promastigote), 3.55 μM (amastigote); >85% organ parasite burden reduction in mice
Quantified Difference	F27 is ~1.7-fold more potent than F12 against promastigotes; in vivo efficacy exceeds 85% reduction
Conditions	L. donovani promastigote and intracellular amastigote assays; J774 macrophages; BALB/c mouse and hamster models; oral administration

Why This Matters

This study validates the drug-like properties of quinazolinone-acetamide derivatives in an infectious disease context, supporting procurement for anti-parasitic or immunomodulatory screening applications beyond oncology.

• [1] Ansari A, Seth A, Dutta M, et al. Discovery, SAR and mechanistic studies of quinazolinone-based acetamide derivatives in experimental visceral leishmaniasis. European Journal of Medicinal Chemistry, 2023; 257: 115524. View Source

Commercially Attested Purity Specification: 95% Standard Purity Enables Direct Screening Without Re-Purification

The target compound is commercially supplied with a standard purity specification of 95% . This is directly comparable to the purity specification of the regioisomeric pyridin-2-yl analog available from ChemDiv (also typically ≥95% for screening compounds) . For the related quinazolinone acetic acid building block (CAS 1322605-08-2), vendors including Bidepharm provide batch-specific QC documentation including NMR, HPLC, and GC, with standard purity of 97% . These purity levels are consistent with industry expectations for compound library screening and initial hit validation.

Purity Specification

Data to verify

95%

Meets screening-grade threshold for direct use in primary assays.

Vendor-supplied specification; batch-specific QC data may be available upon request.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (BenchChem)
Comparator Or Baseline	Pyridin-2-yl analog: ≥95% (ChemDiv); Quinazolinone acetic acid building block: 97% (Bidepharm)
Quantified Difference	Comparable purity tier (95-97%) across related analogs; target compound meets standard screening-grade thresholds
Conditions	Vendor specification; batch-specific analytical data may be available upon request

Why This Matters

Confirmed 95% purity reduces the need for costly in-house re-purification prior to primary screening, streamlining the hit-to-lead workflow.

6-Fluoro Substituent Confers Metabolic Stability Advantage: Class-Level Evidence from Fluorinated Quinazolinone Series

The 6-fluoro substituent on the quinazolinone core is a strategic design element widely employed to enhance metabolic stability and binding affinity through electron-withdrawing effects . In a study of quinazolinone-based acetamide derivatives targeting purine nucleoside phosphorylase (PNP) for breast cancer, fluorinated analogs demonstrated enhanced cytotoxicity profiles relative to non-fluorinated counterparts in multiple breast cancer cell lines [1]. In the context of PI3K-δ inhibitor development, chloro- and fluoro-substituted methylquinazolinones exhibited IC50 values as low as 1.24 ± 0.03 μM in enzymatic assays, with the halogen substituent contributing to both potency and selectivity [2]. The 6-fluoro substituent in the target compound is expected to confer similar metabolic and target-engagement advantages relative to non-halogenated quinazolinone analogs, although direct comparative metabolic stability data for this specific compound remain unavailable.

6-Fluoro Impact

Class-level

Fluorine substitution associated with enhanced potency and metabolic stability across series.

May support metabolic stability review for lead optimization.

Direct comparative metabolic stability data for target compound unavailable.

Evidence Dimension	Predicted metabolic stability and target binding enhancement from 6-fluoro substitution
Target Compound Data	Contains 6-fluoro substituent on quinazolinone core
Comparator Or Baseline	Non-fluorinated quinazolinone analogs (class-level comparison); PI3K-δ inhibitor 5d: IC50 = 1.24 ± 0.03 μM (chloro-substituted analog)
Quantified Difference	Fluorine substitution is associated with enhanced potency in enzymatic and cellular assays across multiple quinazolinone series; precise fold-change for the target compound has not been experimentally determined
Conditions	Class-level inference from fluorinated vs. non-fluorinated quinazolinone SAR literature

Why This Matters

The 6-fluoro substituent is a key differentiator from non-halogenated analogs that may exhibit inferior metabolic stability and target residence time, making the target compound a more attractive candidate for lead optimization programs requiring favorable ADME properties.

• [1] El-Gazzar MGM, et al. Computational, in vitro and radiation-based in vivo studies on acetamide quinazolinone derivatives as new proposed purine nucleoside phosphorylase inhibitors for breast cancer. National Center for Radiation Research and Technology. BindingDB entry. View Source
• [2] Aziz MW, Kamal AM, Mohamed KO, Elgendy AA. Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Arabian Journal of Chemistry, 2022. View Source

Highest-Impact Application Scenarios for Procuring 2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-yl)acetamide

Kinase Inhibitor Screening Libraries Targeting PI3K/Akt/mTOR and c-Met Pathways

The target compound is structurally positioned at the intersection of two well-validated kinase inhibitor pharmacophores: the quinazolin-4(3H)-one core (a privileged scaffold for PI3K and EGFR inhibition) and the pyridin-3-yl acetamide side chain (a motif present in multiple c-Met and PI3K inhibitor series) [1][2]. Inclusion of this compound in focused kinase screening libraries enables exploration of structure-activity relationships at the pyridine regioisomeric level, a dimension that is frequently under-sampled in commercial libraries. The 6-fluoro substituent further enhances its value for medicinal chemistry campaigns seeking metabolically stable kinase inhibitor leads .

Anti-Leishmanial and Anti-Parasitic Drug Discovery Leveraging Quinazolinone-Acetamide Pharmacophore

The demonstrated in vivo efficacy of quinazolinone-acetamide derivatives (F12, F27) achieving >85% reduction in L. donovani organ burden in murine models provides a strong rationale for procuring structurally related compounds, including the target compound, for anti-leishmanial screening [3]. The PI3K/Akt/CREB axis inhibition mechanism identified for F27 suggests that the target compound may similarly modulate host-parasite interactions, making it a candidate for phenotypic screening in intracellular pathogen assays.

Physicochemical Property Optimization Studies Comparing Pyridine Regioisomers

Procurement of the target pyridin-3-yl isomer alongside its pyridin-2-yl analog (ChemDiv IB07-0531) enables head-to-head comparison of solubility, permeability, and target engagement as a function of pyridine nitrogen position. Such paired regioisomeric studies are valuable for establishing computational models that predict the impact of heterocycle attachment geometry on ADME properties, guiding future lead optimization decisions.

Fragment-Based and Structure-Guided Lead Generation for Kinase and Epigenetic Targets

The combination of a rigid quinazolinone core, a flexible acetamide linker, and a terminal pyridin-3-yl group provides both shape complementarity for ATP-binding pockets and hydrogen-bonding functionality for hinge-region engagement. This molecular architecture is suitable for structure-based drug design campaigns targeting kinases, bromodomains, or other acetyl-lysine reader domains where the acetamide moiety can mimic endogenous substrate interactions [4].

Application

Selection Property

Validation Focus

Kinase inhibitor screening (PI3K/Akt/mTOR, c-Met)

Quinazolinone core with pyridin-3-yl acetamide

Kinase panel selectivity and target engagement profiling

Anti-leishmanial screening studies

Quinazolinone-acetamide pharmacophore

Intracellular parasite model-response endpoints

Physicochemical property optimization

Pyridine regioisomer comparison (3-yl vs. 2-yl)

Solubility, permeability, and target engagement assays

Structure-guided lead generation

Rigid core with flexible acetamide linker

Hinge-region binding and fragment-based design

• [1] Yang H, et al. Design, synthesis, and biological evaluation of novel 6-(pyridin-3-yl) quinazolin-4(3H)-one derivatives as potential anticancer agents via PI3K inhibition. Bioorganic & Medicinal Chemistry, 2021; 46: 116346. View Source
• [2] Patents Justia. Fused Pyridine Derivatives Useful as c-Met Tyrosine Kinase Inhibitors. Patent US20130172338A1, 2013. View Source
• [3] Ansari A, et al. Discovery, SAR and mechanistic studies of quinazolinone-based acetamide derivatives in experimental visceral leishmaniasis. European Journal of Medicinal Chemistry, 2023; 257: 115524. View Source
• [4] El-Gazzar MGM, et al. Quinazolinone derivatives as new potential CDK4/6 inhibitors, apoptosis inducers and radiosensitizers for breast cancer. Future Medicinal Chemistry, 2023; 15(13): 1133-1147. View Source